Cas no 2229487-10-7 (methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate
• CAS No: 2229487-10-7
• MF: C₁₅H₁₈FNO₅
• MW: 311.30552816391
• CID: 6471546
• PubChem ID: 165623750
• Update Time: 2025-05-25

methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate
• 2229487-10-7
• EN300-1891137
• methyl 3-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-3-oxopropanoate

• Inchi： 1S/C15H18FNO5/c1-15(2,3)22-14(20)17-11-6-5-9(16)7-10(11)12(18)8-13(19)21-4/h5-7H,8H2,1-4H3,(H,17,20)
• InChI Key： RSKWEGIBBZPTRR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CC(=O)OC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.11690084g/mol
• Monoisotopic Mass: 311.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate

Comprehensive Analysis of Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate (CAS No. 2229487-10-7)

In the realm of organic chemistry and pharmaceutical intermediates, methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate (CAS No. 2229487-10-7) has garnered significant attention due to its versatile applications in drug discovery and synthesis. This compound, often abbreviated for convenience in research, belongs to the class of fluorinated aromatic ketoesters, which are pivotal in the development of bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the fluorophenyl moiety, make it a valuable building block for medicinal chemists.

The growing interest in CAS No. 2229487-10-7 is evident from the surge in searches related to "Boc-protected fluorophenyl compounds" and "synthetic applications of ketoesters." Researchers and industry professionals are increasingly exploring its role in the synthesis of small-molecule inhibitors and peptide mimetics, particularly in the context of targeting protein-protein interactions. This aligns with the current trend in drug development, where fluorine-containing compounds are prized for their enhanced metabolic stability and bioavailability.

One of the most frequently asked questions about methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate revolves around its synthetic methodology. The compound is typically prepared via a multi-step sequence involving the condensation of fluorinated anilines with activated ketoesters, followed by Boc protection. Its crystallinity and solubility in common organic solvents like dichloromethane and ethyl acetate further facilitate its use in scalable reactions. These properties are critical for researchers optimizing high-throughput screening protocols or designing combinatorial libraries.

Another hotspot topic tied to this compound is its potential in cancer therapeutics. The 5-fluorophenyl group is a known pharmacophore in oncology, appearing in FDA-approved drugs such as 5-fluorouracil derivatives. While CAS No. 2229487-10-7 itself is not a drug candidate, its structural motifs are leveraged to develop tyrosine kinase inhibitors and apoptosis inducers. This connection has spurred discussions in forums and publications about "fluorophenyl ketoesters in targeted therapy," reflecting the compound's relevance in precision medicine.

From a technical standpoint, the stability of the Boc group under acidic conditions is a key consideration for users handling this compound. The Boc protection strategy is widely adopted in solid-phase peptide synthesis (SPPS), where 2229487-10-7 serves as a precursor for fluorinated amino acid analogs. Such analogs are increasingly sought after for modulating the pharmacokinetic profiles of peptide-based drugs, a trend driven by the rise of GLP-1 agonists and other biologics.

Environmental and regulatory aspects also play a role in the compound's appeal. Unlike some halogenated intermediates, methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-oxopropanoate is not classified as a hazardous material under major chemical inventories, making it a safer choice for green chemistry initiatives. This aligns with the industry's shift toward sustainable synthetic routes, as highlighted by searches for "eco-friendly fluorination techniques."

In summary, CAS No. 2229487-10-7 exemplifies the intersection of structural elegance and practical utility in modern organic synthesis. Its applications span from peptide engineering to drug lead optimization, resonating with contemporary research priorities. As the demand for fluorine-enriched scaffolds grows, this compound is poised to remain a staple in the toolkit of chemists pursuing innovative therapeutic solutions.